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Compound of Interest

Compound Name: Morazone hydrochloride

CAS No.: 50321-35-2

Cat. No.: B1428573

Get Quote

Executive Summary & Chemical Profile
Morazone hydrochloride (CAS: 50321-35-2) is a pyrazolone-derived non-steroidal anti-

inflammatory drug (NSAID) and analgesic.[1] While historically used for pain management, it

presents unique disposal challenges due to its metabolic pathway; Morazone metabolizes into

phenmetrazine, a Schedule II controlled substance (stimulant) in the United States.

Consequently, disposal procedures must address two critical risks: acute toxicity (H300) and

diversion potential. This guide outlines a self-validating disposal workflow that exceeds

standard regulatory minimums to ensure absolute safety and compliance.
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Parameter Specification Implications for Disposal

CAS Number 50321-35-2
Unique identifier for waste

manifesting.[2]

Molecular Formula C₂₃H₂₈ClN₃O₂

Organic nitrogenous

compound; requires high-temp

incineration.[2]

GHS Hazard Danger (H300, H336)
Fatal if swallowed. May cause

drowsiness.[2]

RCRA Status Non-Listed* (See Section 2)
Treat as Hazardous Waste due

to acute toxicity.[2]

DOT Shipping
UN 2811, Toxic solid, organic,

n.o.s.[2]

Requires Class 6.1 labeling

during transport.[2][3]

Solubility Soluble in water, methanol
Do not flush. High mobility in

aquatic environments.[2]

Regulatory Framework & Waste Classification[2][5]
[6][7]
The "Non-Listed" Trap
Morazone HCl is not explicitly listed on the EPA’s RCRA P-list or U-list. However, relying solely

on this absence is a common compliance error.

Toxicity Characteristic: Due to its "Fatal if swallowed" (H300) classification, Morazone waste

must be evaluated for toxicity.

Best Practice: Regardless of TCLP results, treat Morazone HCl as RCRA Hazardous Waste.

Diversion Risk: Because it metabolizes to a Schedule II substance, waste containers must

be secured against tampering, similar to "Controlled Substance" protocols, even if Morazone

itself is unscheduled in your specific jurisdiction.[2]
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Before handling waste containers, verify the following PPE is donned:

Respiratory: N95 or P100 particulate respirator (minimum). If handling bulk powder (>10g),

use a powered air-purifying respirator (PAPR).

Dermal: Double nitrile gloves (0.11 mm min. thickness).

Ocular: Chemical splash goggles.

Body: Tyvek® lab coat or disposable coveralls to prevent particulate migration.

Step-by-Step Disposal Protocol
Phase A: Waste Segregation
Crucial Rule: Never mix Morazone HCl with oxidizers (e.g., nitrates, peroxides). Pyrazolone

derivatives can react vigorously with strong oxidizers.

1. Solid Waste (Pure Substance or Spill Cleanup)
Containment: Place solid Morazone HCl into a clear, sealable polyethylene bag (4 mil

thickness).

Secondary Containment: Place the sealed bag into a Black (RCRA Hazardous) or Blue

(Pharmaceutical Waste) wide-mouth drum, depending on your facility's specific waste hauler

contracts.

Note: Ensure the container is rated for UN 2811 (Toxic Solids).[3]

Labeling: Affix a hazardous waste label immediately.

Text: "Hazardous Waste - Toxic Solid - Morazone Hydrochloride."

Hazard Code: Class 6.1.

2. Liquid Waste (Stock Solutions)
Absorption: Do not pour free liquids into solid waste bins. Absorb small volumes (<500 mL)

onto vermiculite or ground corncob bedding.
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Bulk Liquids: Collect in a dedicated "Aqueous Toxic" waste carboy.

pH Check: Ensure pH is neutral (6-8) to prevent degradation into unknown byproducts

before pickup.

3. Empty Containers
Triple Rinse: Triple rinse the original glass vial with a suitable solvent (methanol or water).

Rinsate Disposal: Collect all rinsate as Liquid Hazardous Waste (see above). Do not pour

rinsate down the drain.

Defacing: Deface the label and dispose of the glass vial in the "Glass/Sharps" container.

Phase B: Destruction Method
The only acceptable destruction method for Morazone HCl is High-Temperature Incineration at

a licensed TSDF (Treatment, Storage, and Disposal Facility).

Temperature: >1000°C.

Reasoning: Chemical oxidation or landfilling is insufficient due to the stability of the

pyrazolone ring and the risk of leaching toxic metabolites into groundwater.

Visual Workflow: Decision Logic
The following diagram illustrates the decision logic for disposing of Morazone HCl, ensuring no

"gray areas" lead to improper drain disposal.
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Figure 1: Decision tree for Morazone HCl waste streams, prioritizing incineration and zero

environmental release.[2]

Emergency Spill Response
In the event of a powder spill outside a containment hood:

Evacuate: Clear the immediate area (10 ft radius).

PPE Up: Don N95 mask and double gloves immediately.

Dampen: Gently cover the powder with paper towels dampened with water to prevent dust

generation. Do not dry sweep.

Scoop: Use a plastic scoop to lift the damp towels and powder into a waste bag.

Clean: Wipe the surface with a soap/water solution 3 times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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